Aralkylamines
Aralkylamines are a class of organic compounds characterized by the presence of an amino group (-NH₂) attached to an aryl (benzene or substituted benzene) ring. These compounds are widely used in various industries due to their unique chemical properties and functional groups.
Structurally, aralkylamines can be synthesized from the corresponding aryl halides through nucleophilic substitution reactions followed by amino group addition. The aromaticity of the aryl ring confers stability and reactivity to these molecules, making them versatile building blocks for diverse applications.
In pharmaceuticals, aralkylamines serve as intermediates or active ingredients in the synthesis of drugs with antihistaminic, antidepressant, and analgesic properties. They can also act as proton donors or acceptors due to their amine functionality, contributing to their potential use in catalysis.
Furthermore, these compounds find applications in the textile industry for dyeing and finishing processes, electronics for surface treatments, and agriculture as pesticides or herbicides. Their broad applicability is attributed to their ability to form strong hydrogen bonds with other molecules, influencing solubility, reactivity, and biological activity.
Overall, aralkylamines represent a valuable group of compounds in organic chemistry, offering a range of functional properties that are essential across multiple sectors.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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1-cyclobutyl-1-(pyridin-3-yl)methanamine | 1337455-60-3 | C10H14N2 |
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3-(3-bromothiophen-2-yl)-1,1-difluoropropan-2-amine | 1700490-15-8 | C7H8BrF2NS |
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(3S)-3-amino-3-(1,3-thiazol-5-yl)propan-1-ol | 2137090-71-0 | C6H10N2OS |
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2-(Furan-2-yl)piperidine | 97073-24-0 | C9H13NO |
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(prop-2-en-1-yl)(pyridin-4-yl)methylamine | 532407-09-3 | C9H12N2 |
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3-Benzyl-2,2-dimethylpyrrolidine | 1249614-40-1 | C13H19N |
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(1S)-2-methyl-1-(pyrimidin-2-yl)propan-1-amine | 2137069-04-4 | C8H13N3 |
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(1,2,3-Thiadiazol-5-yl)methanamine | 933700-83-5 | C3H5N3S |
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3-Methyl-1-(1H-tetrazol-5-yl)butan-1-amine | 31603-07-3 | C6H13N5 |
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4-(1H-pyrazol-3-yl)methylpiperidin-4-ol | 1628689-17-7 | C9H15N3O |
Related Literature
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Zhi-Qiang Zhou,Li-Yun Yang,Ren Yan,Jie Zhao,Yu-Qi Liu,Lu Lai,Feng-Lei Jiang,Thomas Maskow Nanoscale, 2017,9, 2824-2835
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Shuwen Guo,Xin Liu,Chenhao Yao,Chengxi Lu,Qingxin Chen,Xiao-Yu Hu,Leyong Wang Chem. Commun., 2016,52, 10751-10754
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6. Discussion
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7. Errata
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Zhen Luo,Paul Kögerler,Rui Cao,Imroz Hakim,Craig L. Hill Dalton Trans., 2008, 54-58
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Yuan-Gee Lee,Bo-Xuan Liao,Yu-Ching Weng RSC Adv., 2018,8, 37872-37879
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